(9H-Fluoren-2-YL)hydrazine
Overview
Description
“(9H-Fluoren-2-YL)hydrazine” is a chemical compound . It is related to fluorenone, a polycyclic aromatic hydrocarbon . It has been used in the synthesis of new fluorescent dyes .
Synthesis Analysis
The synthesis of “this compound” related compounds has been reported in the literature. For instance, two new fluorescent dyes, (E)-1-(2-hydroxybenzylidene)-2-(9H-fluoren-9-ylidene)hydrazine (FIIS) and (E)-1-(2-hydroxynaphtylidene)-2-(9H-fluoren-9-ylidene)hydrazine (FIIN), were synthesized . The synthesis process involved reaction with hydrazine .
Molecular Structure Analysis
The molecular structure of “this compound” related compounds has been analyzed . The crystal structure of 2-(9H-fluoren-9-ylidene)hydrazine-1-carbothioamide, a related compound, has been reported .
Chemical Reactions Analysis
“this compound” related compounds have been involved in various chemical reactions. For example, two new fluorescent fluorenone azine derivatives were synthesized, and their photophysical properties were obtained from electronic absorption and emission spectra in DMF solution .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” have been reported. For instance, its density is 1.3±0.1 g/cm3, and its boiling point is 410.6±24.0 °C at 760 mmHg .
Safety and Hazards
Future Directions
“(9H-Fluoren-2-YL)hydrazine” and its related compounds have potential applications in various fields. For instance, introducing fluorene into organic hole transport materials has been shown to improve mobility and photovoltage for perovskite solar cells . Additionally, some of the metal complexes derived from thiosemicarbazide such as (9H-fluorene-9-ylidine)-thiosemicarbazide have biological activity such as antifungal, antitumor, inhibitors of cathepsin L, and antibacterial that can be exploited for therapeutics applications .
properties
IUPAC Name |
9H-fluoren-2-ylhydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2/c14-15-11-5-6-13-10(8-11)7-9-3-1-2-4-12(9)13/h1-6,8,15H,7,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCFWORUSQVGEPD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C3=C1C=C(C=C3)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80514832 |
Source
|
| Record name | (9H-Fluoren-2-yl)hydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80514832 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
118128-53-3 |
Source
|
| Record name | (9H-Fluoren-2-yl)hydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80514832 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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